N-(4-ethylphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide

• Molecular Formula: C12H13N3OS
• Molecular Weight: 247.32 g/mol
• IUPAC Name: N-(4-ethylphenyl)-4-methylthiadiazole-5-carboxamide
• InChI: InChI=1S/C12H13N3OS/c1-3-9-4-6-10(7-5-9)13-12(16)11-8(2)14-15-17-11/h4-7H,3H2,1-2H3,(H,13,16)
• InChI Key: YLUAYOKLZLJQND-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)NC(=O)C2=C(N=NS2)C

Description

N-(4-ethylphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide, commonly known as EPTC, is a widely used herbicide in agriculture. It was first developed in the 1950s and has since been used to control weeds in a variety of crops, including corn, soybeans, and wheat. EPTC is a pre-emergent herbicide, meaning it is applied before the crop is planted to prevent weed growth. In

Mechanism of Action

EPTC works by inhibiting the growth of weeds through interference with the biosynthesis of fatty acids. Specifically, EPTC inhibits the activity of the enzyme acetyl-CoA carboxylase, which is involved in the synthesis of fatty acids. This leads to the accumulation of toxic intermediates and ultimately the death of the weed.
Biochemical and Physiological Effects:
EPTC has been shown to have a number of biochemical and physiological effects on plants. In addition to its herbicidal activity, EPTC has been shown to affect the growth and development of plants, as well as their photosynthetic activity. EPTC has also been shown to have toxic effects on aquatic organisms, including fish and invertebrates.

Advantages and Limitations for Lab Experiments

One of the main advantages of using EPTC in lab experiments is its well-established herbicidal activity, which makes it a useful tool for studying plant growth and development. However, EPTC also has a number of limitations, including its toxicity to aquatic organisms and its potential to contaminate groundwater.

Future Directions

There are a number of future directions for research on EPTC. One area of interest is the development of new herbicides based on the structure of EPTC. Researchers are also exploring the potential therapeutic applications of EPTC in the treatment of cancer and other diseases. In addition, there is a need for further research on the environmental impact of EPTC, particularly with regards to its potential to contaminate groundwater.

Synthesis Methods

EPTC is synthesized through a multi-step process that involves the reaction of 4-ethylphenylhydrazine with thiosemicarbazide to produce 4-ethylphenyl-1,2,3-thiadiazole-5-carbohydrazide. This intermediate is then reacted with methyl chloroformate to produce EPTC.

Scientific Research Applications

EPTC has been extensively studied for its herbicidal properties and has been found to be effective in controlling a wide range of weeds. In addition, recent research has shown that EPTC has potential therapeutic applications in the treatment of cancer and other diseases.